Cas no 80845-12-1 ((R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate)

80845-12-1 structure
Product name:(R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate
(R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate
- Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-rel-
- 1S,3S,alphaR-Deltamethrin
- 64364-01-8
- 1S,3S,?R-Deltamethrin
- 1S,3S,alphaR-Deltamethrin; Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-; Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, [1S-[1a(S*),3a]]-; RU 40767
- Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-,(R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-rel-
- [(R)-cyano-(3-phenoxyphenyl)methyl] (1S,3S)-3-(2,2-dibromovinyl)-2,2-dimethyl-cyclopropanecarboxylate
- DTXSID30273967
- 80845-12-1
-
- Inchi: InChI=1S/C22H19Br2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18+,20-/m1/s1
- InChI Key: OWZREIFADZCYQD-WSTZPKSXSA-N
- SMILES: CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C=C(Br)Br)C
Computed Properties
- Exact Mass: 504.97112g/mol
- Monoisotopic Mass: 502.97317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3Ų
- XLogP3: 6.2
(R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate Related Literature
-
J. Spencer Braithwaite,C. Richard A. Catlow,John H. Harding,Julian D. Gale Phys. Chem. Chem. Phys., 2000,2, 3841-3846
-
Chantal T. Falzon,Ilhyong Ryu,Carl H. Schiesser Chem. Commun., 2002, 2338-2339
-
Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
-
John J. Lavigne Chem. Commun., 2003, 1626-1627
-
Ying Wang,Zhen-Jie Zhang,Wei Shi,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan CrystEngComm, 2010,12, 1086-1089
-
Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
-
Dingqin Hu,Qianguang Yang,Haiyan Chen,Friso Wobben,Vincent M. Le Corre,Ranbir Singh,Tao Liu,Ruijie Ma,Hua Tang,L. Jan Anton Koster,Tainan Duan,He Yan,Zhipeng Kan,Zeyun Xiao,Shirong Lu Energy Environ. Sci., 2020,13, 2134-2141
Additional information on (R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate
测试
80845-12-1 ((R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylate) Related Products
- 2137882-01-8(Tert-butyl 2-(aminomethyl)-5-bromopyridine-3-carboxylate)
- 66516-92-5(Ifenprodil glucuronide)
- 921150-57-4(1-(2,6-difluorophenyl)-3-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)
- 1806012-27-0(4-Bromo-6-cyano-2-hydroxy-3-(trifluoromethoxy)pyridine)
- 2229429-82-5(1-(4-chlorothiophen-2-yl)-3-hydroxycyclobutane-1-carboxylic acid)
- 1798539-85-1(1-[2-(oxan-4-ylsulfanyl)ethyl]-3-(2-phenylethyl)urea)
- 2228334-00-5(methyl 3-hydroxy-3-(4-methyl-3-nitrophenyl)propanoate)
- 2411305-72-9(N-{4-[4-hydroxy-4-(propan-2-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide)
- 1806750-18-4(4-(Chloromethyl)-5-(difluoromethyl)-3-methoxy-2-(trifluoromethoxy)pyridine)
- 1207047-32-2(1-(2-methylphenyl)-N-(pyridin-2-yl)methyl-1H-pyrazolo3,4-dpyrimidin-4-amine)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.hbhlykj.com/about_en.html
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
